Cas no 7731-10-4 (apiolic acid)

• Product Name: apiolic acid
• CAS No: 7731-10-4
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 2358887
• PubChem ID: 12306760
• Update Time: 2025-04-21

apiolic acid Chemical and Physical Properties

Names and Identifiers

• apiolic acid
• DTXSID00486784
• SCHEMBL1368787
• XEZGWUNLELQKOP-UHFFFAOYSA-N
• Apiolsaure
• 7731-10-4
• STK693806
• AKOS005605659
• DTXCID00437594
• NSC-752393
• NSC752393
• 4,7-Dimethoxy-2H-1,3-benzodioxole-5-carboxylic acid
• 4,7-dimethoxy-1,3-benzodioxole-5-carboxylic acid

• Inchi： 1S/C10H10O6/c1-13-6-3-5(10(11)12)7(14-2)9-8(6)15-4-16-9/h3H,4H2,1-2H3,(H,11,12)
• InChI Key： XEZGWUNLELQKOP-UHFFFAOYSA-N
• SMILES： O1COC2C(=CC(C(=O)O)=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 226.04773803Da
• Monoisotopic Mass: 226.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives